Cas no 132619-65-9 (Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, disodium salt (9CI))

Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, disodium salt (9CI) Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, disodium salt (9CI)
• 2', 3'- DIDEOXYADENOSINE- 5'- O- TRIPHOSPHATE ( DDATP )
• 2',3'-DIDEOXYADENOSINE-5'-O-TRIPHOSPHATE SODIUM SALT
• 2',3'-DIDEOXYADENOSINE 5'-TRIPHOSPHATE SODIUM SALT
• 2',3'-DideoxyATP
• DDATP
• DDATP SODIUM SALT
• 2’,3’-dideoxyadenosine-5’-o-triphosphate(ddatp),sodiumsalt
• 132619-65-9
• Adenosine5'-(tetrahydrogen triphosphate),2',3'-dideoxy-,disodium salt(9ci)
• 2/' 3/'-DIDEOXYADENOSINE 5/'-TRIPHOSPHATE S
• DTXSID20746812
• sodium;[[[(2S,5R)-5-(6-aminopurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
• 178451-61-1
• sodium ((2S,5R)-5-(6-amino-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl trihydrogentriphosphate
• +Expand

• InChIKey： GHQJIQSCCUHZEG-AUCRBCQYSA-M
• Inchi： InChI=1S/C10H16N5O11P3.Na.H/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(24-7)3-23-28(19,20)26-29(21,22)25-27(16,17)18;;/h4-7H,1-3H2,(H,19,20)(H,21,22)(H2,11,12,13)(H2,16,17,18);;/p-1/t6-,7+;;/m0../s1
• SMILES： NC1=C2N=CN([C@@H]3O[C@H](COP(O)(OP(O)(OP([O-])(O)=O)=O)=O)CC3)C2=NC=N1.[NaH]

Computed Properties

• Exact Mass: 496.98800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 8
• Monoisotopic Mass: 496.98786159g/mol
• Heavy Atom Count: 30
• Complexity: 750
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 242Ų

Experimental Properties

• LogP: 1.44880
• PSA: 270.93000